Cas no 1361892-79-6 (Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate is a pyridine-based ester compound featuring both difluoromethyl and methoxy substituents, along with an aminomethyl functional group. Its structure combines reactivity and stability, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and bioavailability, while the methoxy and aminomethyl moieties offer sites for further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. It is typically handled under controlled conditions to preserve its integrity, ensuring consistent performance in synthetic applications.

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate structure

1361892-79-6 structure

Product Name:Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate

CAS No:1361892-79-6

MF:C₁₁H₁₄F₂N₂O₃

MW:260.237269878387

CID:4931904

Update Time:2025-05-23

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate
- Inchi： 1S/C11H14F2N2O3/c1-3-18-11(16)6-4-8(17-2)9(10(12)13)15-7(6)5-14/h4,10H,3,5,14H2,1-2H3
- InChI Key： CYURVYDHJOURKJ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=C(C(=O)OCC)C(CN)=N1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 279
XLogP3: 0.6
Topological Polar Surface Area: 74.4

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001486-500mg	Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate	1361892-79-6	97%	500mg	$989.80	2022-04-02
Alichem	A022001486-1g	Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate	1361892-79-6	97%	1g	$1,831.20	2022-04-02

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

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4. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1361892-79-6)

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1361892-79-6) is a specialized pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a methoxy substituent with an ethyl carboxylate moiety, offering distinct reactivity profiles for targeted applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, making them pivotal in drug discovery. Researchers are particularly interested in CAS 1361892-79-6 for its potential role in developing kinase inhibitors and antimicrobial agents. The compound’s difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—a hot topic in AI-driven drug design and computational chemistry.

From a synthetic chemistry perspective, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-5-methoxypyridine-3-carboxylate exemplifies modern trends in green chemistry. Its efficient synthesis routes align with industry efforts to reduce hazardous byproducts, addressing frequent searches like "sustainable fluorination methods" and "eco-friendly heterocyclic synthesis." Analytical techniques such as HPLC and NMR are critical for quality control, ensuring reproducibility—a concern highlighted in pharma forums and research publications.

The agrochemical sector also explores this compound for crop protection formulations, leveraging its pyridine core to target pest-specific enzymes. Queries like "novel pyridine-based pesticides" reflect growing interest in alternatives to traditional agrochemicals. Regulatory compliance remains a priority, with REACH and FDA guidelines shaping its commercial use.

In summary, CAS 1361892-79-6 represents a convergence of innovation in medicinal chemistry and material science. Its multifaceted applications—from precision medicine to smart agriculture—underscore its relevance in solving contemporary challenges. As interdisciplinary research expands, this compound is poised to play a transformative role in next-generation therapeutics and sustainable technologies.